3-ethyl-6-(4-(furan-2-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-ethyl-6-[4-(furan-2-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H18N4O4/c1-2-19-13(20)10-12(16-15(19)22)17-5-7-18(8-6-17)14(21)11-4-3-9-23-11/h3-4,9-10H,2,5-8H2,1H3,(H,16,22)
• InChI Key: IGWBIEDITXEORK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol
• Solubility: >47.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-ethyl-6-(4-(furan-2-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a chemical compound with potential applications in scientific research. This compound has gained attention due to its unique chemical structure and potential pharmacological properties.

Scientific Research Applications

Heterocyclic Compound Synthesis and Application

Novel Heterocyclic Compounds

Research involves synthesizing novel heterocyclic compounds derived from related chemical structures, demonstrating a broad interest in the synthesis of complex molecules for potential applications in pharmaceuticals and materials science. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported, showing anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Another research direction includes the synthesis of uracils and related derivatives showing antimicrobial activity. For instance, the synthesis and evaluation of novel 5-alkyl-6-substituted uracils and their derivatives have been explored for in vitro activities against various bacteria and fungi, indicating the potential for these compounds to serve as the basis for developing new antimicrobials (Al-Turkistani, Al-Deeb, El‐Brollosy, & El-Emam, 2011).

Electrical and Photoelectrical Properties

Studies on the electrical and photoelectrical behavior of undoped and doped thin-film devices based on related heterocyclic compounds show potential applications in electronics and photonics. This research demonstrates the compound's behavior as a p-type organic semiconductor, which could be useful in developing electronic devices (Sharma, Sangodkar, & Roy, 1995).

Anticancer Activity

The development of piperazine-2,6-dione derivatives and their evaluation for anticancer activity highlights the potential use of related compounds in cancer treatment. Condensation reactions involving iminodiacetic acid with various amines have produced derivatives that exhibited good anticancer activity against several cancer cell lines, suggesting a promising avenue for anticancer drug development (Kumar, Kumar, Roy, & Sondhi, 2013).